Cas no 2137830-16-9 (4-(diethylamino)methyloxolan-3-one)

• Product Name: 4-(diethylamino)methyloxolan-3-one
• CAS No: 2137830-16-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5608889
• PubChem ID: 165843827
• Update Time: 2023-11-25

4-(diethylamino)methyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(diethylamino)methyl]oxolan-3-one
• EN300-844537
• 2137830-16-9
• 4-(diethylamino)methyloxolan-3-one

• Inchi： 1S/C9H17NO2/c1-3-10(4-2)5-8-6-12-7-9(8)11/h8H,3-7H2,1-2H3
• InChI Key： UVEHCELKZCXIIM-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CN(CC)CC)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų